Cas no 13154-27-3 (Cycloheptanone, 2-nitro-)
Cycloheptanone, 2-nitro- structure
Product name:Cycloheptanone, 2-nitro-
Cycloheptanone, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-nitro-
- 2-nitrocycloheptan-1-one
- EN300-6772348
- SCHEMBL11836541
- 2-Nitrocycloheptanone
- G33590
- DTXSID50456492
- nitrocycloheptanone
- AKOS022715441
- CS-0257781
- 13154-27-3
-
- Inchi： InChI=1S/C7H11NO3/c9-7-5-3-1-2-4-6(7)8(10)11/h6H,1-5H2
- InChI Key： UHRUAPNWENGYTC-UHFFFAOYSA-N
- SMILES： C1CCC(C(=O)CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Cycloheptanone, 2-nitro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6772348-5.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 5g |
$743.0 | 2023-05-30 | |
| Enamine | EN300-6772348-0.5g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.5g |
$175.0 | 2023-05-30 | |
| Enamine | EN300-6772348-1.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 1g |
$256.0 | 2023-05-30 | |
| Enamine | EN300-6772348-0.25g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.25g |
$92.0 | 2023-05-30 | |
| 1PlusChem | 1P000ZUT-2.5g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 2.5g |
$684.00 | 2023-12-22 | |
| Aaron | AR001035-250mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 250mg |
$152.00 | 2025-02-13 | |
| 1PlusChem | 1P000ZUT-5g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 5g |
$981.00 | 2023-12-22 | |
| 1PlusChem | 1P000ZUT-1g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 1g |
$368.00 | 2023-12-22 | |
| Aaron | AR001035-50mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 50mg |
$83.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328451-100mg |
2-Nitrocycloheptan-1-one |
13154-27-3 | 98% | 100mg |
￥1425.00 | 2024-08-09 |
Cycloheptanone, 2-nitro- Related Literature
-
Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
-
Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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